7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine

• IUPAC Name: 7-chloro-1,2,3,4-tetrahydroisoquinolin-6-amine
• InChI: InChI=1S/C9H11ClN2/c10-8-3-7-5-12-2-1-6(7)4-9(8)11/h3-4,12H,1-2,5,11H2
• InChI Key: BDDFKXZDDQGDSD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=CC(=C(C=C21)N)Cl
• Molecular Formula: C9H11ClN2
• DSSTOX Substance ID: DTXSID60855957
• Molecular Weight: 182.65 g/mol
• CAS No.: 1259326-52-7

Description

7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine is a chemical compound with the molecular formula C9H11ClN2. It is a derivative of tetrahydroisoquinoline, a structural motif found in various natural and non-natural compounds.

Molecular Structure Analysis

The molecular structure of this compound consists of 24 bonds, including 13 non-H bonds, 6 multiple bonds, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 primary aromatic amine, and 1 secondary aliphatic amine.

Chemical Reactions Analysis

While specific chemical reactions involving this compound were not found, tetrahydroisoquinolines, in general, have been known to undergo various reactions. For instance, they can be dehydrogenated to give isoquinoline and hydrogenated to decahydroisoquinoline.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 182.65 and a boiling point of 328.0±42.0 °C.

Scientific Research Applications

Neuroprotective and Antidepressant Properties

One significant area of research focuses on the neuroprotective, antiaddictive, and antidepressant-like activities of 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), a compound related to 7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine, in animal models of central nervous system disorders. This research highlights the potential of 1MeTIQ in treating neurodegenerative diseases through mechanisms such as MAO inhibition, free radical scavenging properties, and antagonism to the glutamatergic system. The findings support the therapeutic potential of 1MeTIQ and, by extension, related compounds in treating depression and addiction (Antkiewicz‐Michaluk, Wąsik, & Michaluk, 2018).

Anticancer and Antibiotic Properties

The review of tetrahydroisoquinolines (THIQs) in therapeutics, including patents from 2010 to 2015, outlines the varied therapeutic activities of THIQ derivatives, highlighting their role in cancer and central nervous system disorders. The review underscores the importance of THIQs as privileged scaffolds in drug discovery, pointing towards the potential of derivatives such as this compound in developing treatments for a broad range of diseases, including infectious diseases and cancer (Singh & Shah, 2017).

Role in Autoimmune Disorders and Antimalarial Activity

Another aspect of research on related compounds involves the study of chloroquine and its derivatives in the treatment of autoimmune disorders. This work sheds light on the immunosuppressive activity of chloroquine and hydroxychloroquine, suggesting a potential role for related compounds in modulating immune response. Such research indicates the broader applicability of this class of compounds beyond their traditional use in treating malaria, potentially extending to the treatment of systemic lupus erythematosus, rheumatoid arthritis, and other autoimmune conditions (Taherian, Rao, Malemud, & Askari, 2013).

Safety and Hazards

The safety data sheet for 7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear protective gloves, eye protection, and face protection when handling this compound.

Future Directions

The future directions of research on 7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine could involve further exploration of its synthesis methods, biological activities, and potential applications in medicinal chemistry. The development of novel tetrahydroisoquinoline analogs with potent biological activity is an area of ongoing interest.

Mechanism of Action

Target of Action

7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine belongs to the class of 1,2,3,4-tetrahydroisoquinolines (THIQ) compounds . These compounds are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders . .

Mode of Action

Thiq compounds, in general, are known to interact with their targets, leading to changes that result in their biological activities .

Biochemical Pathways

Thiq compounds are known to affect various biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiq compounds are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .